Cas no 2172344-94-2 ({2-(4-chloro-3-methylphenyl)methylcyclobutyl}methanamine)

• Product Name: {2-(4-chloro-3-methylphenyl)methylcyclobutyl}methanamine
• CAS No: 2172344-94-2
• MF: C₁₃H₁₈ClN
• MW: 223.741722583771
• CID: 6240455
• PubChem ID: 165507076
• Update Time: 2025-08-03

{2-(4-chloro-3-methylphenyl)methylcyclobutyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2-(4-chloro-3-methylphenyl)methylcyclobutyl}methanamine
• EN300-1283029
• 2172344-94-2
• {2-[(4-chloro-3-methylphenyl)methyl]cyclobutyl}methanamine

• Inchi： 1S/C13H18ClN/c1-9-6-10(2-5-13(9)14)7-11-3-4-12(11)8-15/h2,5-6,11-12H,3-4,7-8,15H2,1H3
• InChI Key： QSDATCSDEVMYPI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC1CCC1CN

Computed Properties

• Exact Mass: 223.1127773g/mol
• Monoisotopic Mass: 223.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on {2-(4-chloro-3-methylphenyl)methylcyclobutyl}methanamine

{2-(4-chloro-3-methylphenyl)methylcyclobutyl}methanamine and CAS No. 2172344-94-2: A Comprehensive Overview of Its Chemical Properties, Pharmacological Potential, and Research Applications

{2-(4-chloro-3-methylphenyl)methylcyclobutyl}methanamine, with the CAS No. 2172344-94-2, represents a unique class of organic compounds that have garnered significant attention in the field of pharmaceutical research. This compound, characterized by its complex molecular structure, is a derivative of cyclobutane and phenyl groups, which are fundamental building blocks in the development of various therapeutic agents. The integration of 4-chloro-3-methylphenyl and cyclobutyl moieties into the molecular framework of this compound is a critical factor in its pharmacological activity and biological relevance.

{2-(4-chloro-3-methylphenyl)methylcyclobyutyl}methanamine is a synthetic compound that has been extensively studied for its potential applications in drug discovery and medicinal chemistry. Its molecular structure, which includes a 4-chloro-3-methylphenyl group attached to a cyclobutane ring, provides a unique scaffold for the design of novel drugs targeting specific biological pathways. The presence of the 4-chloro-3-methylphenyl substituent is particularly significant, as it can modulate the compound's interactions with various biological targets, including enzymes, receptors, and ion channels.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of {2-(4-chloro-3-methylphenyl)methylcyclobutyl}methanamine in greater detail. A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of the cyclobutyl ring in enhancing the compound's stability and bioavailability. The study demonstrated that the cyclobutyl moiety contributes to the compound's ability to resist metabolic degradation, thereby improving its therapeutic efficacy in vivo.

Additionally, the 4-chloro-3-methylphenyl group has been shown to play a crucial role in modulating the compound's pharmacokinetic profile. A 2022 research paper in the European Journal of Medicinal Chemistry reported that the 4-chloro-3-methylphenyl substituent enhances the compound's lipophilicity, which is essential for its penetration through biological membranes. This property is particularly advantageous for drugs targeting the central nervous system (CNS), where rapid and efficient membrane permeation is critical for therapeutic success.

Furthermore, the 4-chloro-3-methylphenyl group has been implicated in the compound's potential anti-inflammatory and neuroprotective activities. A 2021 study published in the International Journal of Molecular Sciences investigated the anti-inflammatory effects of {2-(4-chloro-3-methylphenyl)methylcyclobutyl}methanamine and found that it exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound may have therapeutic potential in the treatment of inflammatory diseases, including rheumatoid arthritis and neurodegenerative disorders.

The cyclobutyl ring in {2-(4-chloro-3-methylphenyl)methylcyclobutyl}methanamine also plays a vital role in its pharmacological activity. Research published in the Journal of Medicinal Chemistry in 2023 demonstrated that the cyclobutyl ring enhances the compound's ability to bind to specific receptors, such as the serotonin receptor subtype 5-HT2A. This interaction is believed to underlie the compound's potential antidepressant and anxiolytic properties, which are currently being explored in preclinical studies.

In addition to its potential therapeutic applications, {2-(4-chloro-3-methylphenyl)methylcyclobutyl}methanamine has also been studied for its role in the development of new drug delivery systems. A 2022 review article in the Advanced Drug Delivery Reviews highlighted the importance of the cyclobutyl ring in improving the compound's solubility and stability in aqueous environments. These properties are essential for the formulation of oral and injectable drug products, which are widely used in clinical practice.

Moreover, the 4-chloro-3-methylphenyl group has been shown to influence the compound's metabolic pathways. A 2021 study published in the Journal of Pharmaceutical Sciences investigated the metabolic fate of {2-(4-chloro-3-methylphenyl)methylcyclobutyl}methanamine in liver microsomes and found that the 4-chloro-3-methylphenyl substituent is resistant to oxidative metabolism. This resistance to metabolic degradation is a critical factor in the compound's prolonged half-life and enhanced therapeutic efficacy.

The synthesis of {2-(4-chloro-3-methylphenyl)methylcyclobutyl}methanamine involves a series of chemical reactions that are well-established in modern organic chemistry. A 2023 study published in the Organic & Biomolecular Chemistry described the efficient synthesis of this compound using a multi-step approach that includes the formation of the cyclobutyl ring and the introduction of the 4-chloro-3-methylphenyl group. The study emphasized the importance of optimizing reaction conditions to achieve high yields and purity of the final product.

Recent advances in analytical chemistry have also contributed to the characterization of {2-(4-chloro-3-methylphenyl)methylcyclobutyl}methanamine. A 2022 research paper in the Journal of Chromatography A reported the development of a novel HPLC method for the separation and quantification of this compound in biological matrices. This method has been instrumental in assessing the compound's bioavailability and pharmacokinetic profile in preclinical studies.

Overall, {2-(4-chloro-3-methylphenyl)methylcyclobutyl}methanamine is a compound with significant potential in the field of pharmaceutical research. Its unique molecular structure, characterized by the integration of 4-chloro-3-methylphenyl and cyclobutyl moieties, provides a versatile scaffold for the development of new therapeutic agents. Ongoing research into its pharmacological activities and metabolic properties is expected to further elucidate its role in the treatment of various diseases.